Cas no 2172139-76-1 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• CAS No: 2172139-76-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6012071
• PubChem ID: 165563485
• Update Time: 2025-06-11

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• EN300-1570761
• 3-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• EN300-1544498
• EN300-1495763
• 2172139-76-1
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• 3-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-18(15-25(30)31)28-26(32)17-11-13-19(14-12-17)29-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,2,11-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： CIOVKWSTXGRUPQ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NC(CC(=O)O)CC)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid

Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic Acid (CAS No. 2172139-76-1)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid, identified by its CAS number 2172139-76-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising potential in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid is characterized by its complex arrangement of functional groups, including an amino group, a formamide moiety, and a pentanoic acid side chain. These structural features contribute to its unique chemical properties and biological activities, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while offering improved pharmacological properties. The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid represents an example of such peptidomimetic design, where the incorporation of non-peptide scaffolds enhances stability and bioavailability while maintaining target specificity.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecular structure suggests potential applications in the synthesis of peptide-based drugs. This group is commonly used in solid-phase peptide synthesis (SPPS) as an protecting group for the amino function, ensuring high yield and purity during the synthetic process. The use of fluorene derivatives has also been explored for their ability to enhance the solubility and metabolic stability of therapeutic peptides.

Current research in the field of drug discovery has highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds for clinical development. The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid has been studied for its potential as a scaffold for developing new therapeutic agents targeting inflammatory diseases, cancer, and neurological disorders. Its unique structural features make it a versatile building block for further chemical modifications aimed at improving its pharmacological profile.

The synthesis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and automated solid-phase synthesis, have been employed to streamline the process and improve efficiency. These methods are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

In addition to its potential applications in drug development, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid has been investigated for its role as an intermediate in the synthesis of more complex molecules. Its structural versatility allows for further functionalization, enabling chemists to explore new chemical space and discover novel bioactive compounds with tailored properties.

The biological activity of this compound has been assessed through various in vitro and in vivo assays. Preliminary studies have shown that it exhibits inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings support its potential as a lead compound for further optimization into a therapeutic agent with improved efficacy and reduced side effects.

The use of computational methods, such as molecular modeling and virtual screening, has played a crucial role in understanding the interactions between 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid and biological targets. These tools have helped researchers predict binding affinities and optimize molecular structures to enhance binding interactions with target proteins or enzymes. Such computational approaches are integral to modern drug discovery pipelines, providing valuable insights into molecular recognition processes.

The future prospects for 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid include its application in combination therapies, where it may be used alongside other drugs to achieve synergistic effects. Additionally, its potential as a scaffold for developing next-generation biologics is being explored through ongoing research efforts aimed at improving protein half-life and reducing immunogenicity.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2172139-76-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its promising biological activities, make it a valuable asset in the quest for novel therapeutic agents targeting various diseases. As research continues to advance, this compound is likely to play an increasingly important role in shaping the future of drug discovery.